Cas no 93181-86-3 (3-chloro-6-(2,4-dichlorophenyl)pyridazine)

• Product Name: 3-chloro-6-(2,4-dichlorophenyl)pyridazine
• CAS No: 93181-86-3
• MF: C₁₀H₅Cl₃N₂
• MW: 259.519098997116
• CID: 803428
• PubChem ID: 13573458
• Update Time: 2025-09-18

3-chloro-6-(2,4-dichlorophenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• Pyridazine,3-chloro-6-(2,4-dichlorophenyl)-
• 3-chloro-6-(2,4-dichlorophenyl)pyridazine
• 3-CHLORO-6-(2,4-DICHLOROPHENYL)-PYRIDAZINE
• AG-690/33348008
• DTXSID80544154
• SCHEMBL10840446
• AKOS009606919
• 93181-86-3
• F1967-0387

• Inchi： 1S/C10H5Cl3N2/c11-6-1-2-7(8(12)5-6)9-3-4-10(13)15-14-9/h1-5H
• InChI Key： RZCXSZFDZDCRSJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CC=C(N=N1)Cl)Cl

Computed Properties

• Exact Mass: 257.95200
• Monoisotopic Mass: 257.951831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78000
• LogP: 4.10380

Additional information on 3-chloro-6-(2,4-dichlorophenyl)pyridazine

Comprehensive Analysis of 3-Chloro-6-(2,4-dichlorophenyl)pyridazine (CAS No. 93181-86-3): Properties, Applications, and Industry Insights

3-Chloro-6-(2,4-dichlorophenyl)pyridazine (CAS No. 93181-86-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated pyridazine derivative exhibits unique structural features, making it a valuable intermediate in synthetic chemistry. With the rising demand for halogenated compounds in drug discovery, this molecule's relevance continues to grow, particularly in the development of bioactive molecules and crop protection agents.

The compound's molecular structure combines a pyridazine ring with a 2,4-dichlorophenyl substituent, enhancing its electronic properties and reactivity. Researchers frequently explore its potential as a building block for herbicides, fungicides, and pharmaceutical intermediates. Recent studies highlight its role in modulating biological pathways, aligning with the industry's focus on sustainable chemistry and green synthesis methods. As environmental regulations tighten, the demand for efficient synthetic routes for such compounds has surged.

One of the most searched questions regarding CAS No. 93181-86-3 revolves around its synthesis optimization. Modern techniques like microwave-assisted synthesis and catalyzed cross-coupling reactions have improved yields while reducing waste. Another trending topic is its potential in cancer research, where pyridazine-based compounds show promise as kinase inhibitors. These applications resonate with current searches for targeted therapies and precision medicine solutions.

From an industrial perspective, 3-Chloro-6-(2,4-dichlorophenyl)pyridazine is often discussed in context of scale-up challenges and process safety. Companies are investing in continuous flow chemistry to address these issues, a hot topic in chemical engineering forums. The compound's stability under various conditions and solubility profile are also frequently queried by formulators developing end-use products.

Analytical characterization of this compound typically involves advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography - all subjects of high search volume among chemistry professionals. The structure-activity relationship (SAR) studies of its derivatives remain an active area of investigation, particularly for researchers exploring molecular docking and computational chemistry approaches.

Environmental fate studies of chlorinated pyridazines have gained prominence due to increasing regulatory scrutiny. Recent publications examine its biodegradation pathways and ecotoxicological profile, addressing common queries about environmental persistence. This aligns with the growing market for eco-friendly chemicals and green alternatives in various industries.

The global market for pyridazine derivatives is projected to expand significantly, driven by their versatility in material science applications. 93181-86-3 serves as a key precursor for functional materials with applications in organic electronics and advanced coatings. Patent analysis reveals growing interest in its use for photovoltaic materials and conductive polymers.

Quality control aspects of 3-Chloro-6-(2,4-dichlorophenyl)pyridazine production frequently appear in technical discussions. Industry professionals often search for information about impurity profiling, specification standards, and analytical method validation for this compound. The development of robust purification techniques remains a critical focus area for manufacturers.

Emerging research directions include exploring the compound's potential in neurological disorders and anti-inflammatory applications, reflecting broader trends in central nervous system drug discovery. Its structure-activity relationship with various biological targets continues to be a subject of intensive study, particularly in academic and industrial medicinal chemistry programs.

From a regulatory standpoint, proper handling procedures and storage conditions for 93181-86-3 generate substantial search traffic among laboratory personnel. Technical data sheets emphasizing its physical-chemical properties and compatibility with common reagents are highly sought after in preparation for multi-step syntheses.

The compound's role in combinatorial chemistry and high-throughput screening platforms has expanded with the adoption of automated synthesis technologies. This application aligns with pharmaceutical industry's push toward accelerated drug discovery and library development for hit identification campaigns.

Recent advances in crystal engineering have enabled better understanding of 3-Chloro-6-(2,4-dichlorophenyl)pyridazine's solid-state properties, addressing common formulation challenges. These developments cater to the growing demand for polymorph control and particle size optimization in active pharmaceutical ingredient manufacturing.

Looking forward, the scientific community continues to investigate novel derivatives of CAS 93181-86-3 for diverse applications. The intersection of computational prediction and experimental validation represents an exciting frontier for this compound class, particularly in the era of AI-assisted drug design and machine learning in chemistry.